Cas no 2090293-70-0 (2,2,2-trichloro-1-(piperazin-1-yl)ethan-1-one)

• Product Name: 2,2,2-trichloro-1-(piperazin-1-yl)ethan-1-one
• CAS No: 2090293-70-0
• MF: C₆H₉Cl₃N₂O
• MW: 231.50745844841
• MDL: MFCD30641260
• CID: 5193539
• Update Time: 2025-06-08

2,2,2-trichloro-1-(piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone, 2,2,2-trichloro-1-(1-piperazinyl)-
• 2,2,2-trichloro-1-(piperazin-1-yl)ethan-1-one

• MDL： MFCD30641260
• Inchi： 1S/C6H9Cl3N2O/c7-6(8,9)5(12)11-3-1-10-2-4-11/h10H,1-4H2
• InChI Key： PWJYMSBOEOPVLG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCNCC1)C(Cl)(Cl)Cl

Additional information on 2,2,2-trichloro-1-(piperazin-1-yl)ethan-1-one

Professional Introduction to 2,2,2-trichloro-1-(piperazin-1-yl)ethan-1-one (CAS No. 2090293-70-0)

2,2,2-trichloro-1-(piperazin-1-yl)ethan-1-one, identified by the Chemical Abstracts Service registry number CAS No. 2090293-70-0, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives featuring a piperazine moiety, which is well-documented for its versatile biological activities. The structural framework of this molecule incorporates three chlorine atoms at the alpha-carbon position of an ethanone backbone, coupled with a piperazine ring at the ketone’s substituent position. Such a structural configuration imparts unique reactivity and potential pharmacological properties that have garnered interest from researchers worldwide.

The piperazin-1-yl moiety in 2,2,2-trichloro-1-(piperazin-1-yl)ethan-1-one is particularly noteworthy due to its established role in drug design and development. Piperazine derivatives are widely recognized for their capability to modulate various biological targets, including enzymes and receptors. The presence of this group in the molecule suggests potential interactions with biological systems, making it a valuable scaffold for further medicinal chemistry exploration. Current research in this domain focuses on leveraging piperazine-based structures to develop novel therapeutic agents with improved efficacy and reduced side effects.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of how 2,2,2-trichloro-1-(piperazin-1-yl)ethan-1-one interacts with biological targets. These studies indicate that the chlorine substituents at the alpha-carbon can influence electronic properties and binding affinity, while the piperazine ring provides a hydrogen bond network capable of engaging with polar residues in proteins. Such insights are crucial for designing derivatives with optimized pharmacokinetic profiles. For instance, modifications to the chlorine substituents have been shown to modulate metabolic stability and target specificity, highlighting the compound’s potential as a lead structure in drug discovery.

In the context of modern pharmaceutical research, 2,2,2-trichloro-1-(piperazin-1-yl)ethan-1-one has been explored for its utility in developing treatments for neurological and inflammatory disorders. The piperazine scaffold is particularly relevant in this context due to its historical success in treating conditions such as schizophrenia and epilepsy. Emerging studies suggest that derivatives of this compound may exhibit neuroprotective or anti-inflammatory effects by interacting with specific neurotransmitter systems or inflammatory pathways. These findings underscore the importance of continued investigation into this class of compounds.

The synthesis of 2,2,2-trichloro-1-(piperazin-1-yl)ethan-1-one presents an interesting challenge from a chemical perspective. The introduction of multiple chlorine atoms requires careful control to avoid unwanted byproducts while maintaining high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions or enantioselective processes, have been employed to achieve this goal. These approaches not only enhance efficiency but also allow for greater flexibility in modifying the molecular structure post-synthesis. Such synthetic advancements are critical for enabling rapid screening and optimization of potential drug candidates.

From an industrial standpoint, the production and application of CAS No. 2090293-70-0 must adhere to stringent quality control measures to ensure consistency and safety in pharmaceutical applications. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are routinely employed to confirm structural integrity and purity. These methods provide reliable data that supports compliance with regulatory standards set by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Such rigorous testing ensures that any derivative or formulation incorporating this compound meets the necessary criteria for clinical use.

The future prospects for 2,2,2-trichloro-1-(piperazin-1-yl)ethan-1-one are promising, given its unique structural features and demonstrated biological relevance. Ongoing research aims to expand its therapeutic applications by exploring novel derivatives through combinatorial chemistry or library screening approaches. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize environmental impact while maximizing efficiency. These efforts align with global trends toward sustainable pharmaceutical development.

In conclusion,CAS No 2090293 - 70 - 0, commonly referred to as 2 , 2 , 2 - trichloro - 1 - ( piperazin - 1 - yl ) ethan - 1 - one, represents a compelling subject of study in medicinal chemistry . Its structural attributes , coupled with emerging evidence of its biological activity , position it as a valuable candidate for further exploration . As research progresses , we can anticipate new insights into its potential applications across various therapeutic domains . The continued refinement of synthetic methodologies will further enhance our ability to harness this compound’s full potential .